Cas no 1378296-86-6 (Ethyl 2-amino-6,6,6-trifluorohexanoate)

• Product Name: Ethyl 2-amino-6,6,6-trifluorohexanoate
• CAS No: 1378296-86-6
• MF: C₈H₁₄F₃NO₂
• MW: 213.197473049164
• MDL: MFCD09921783
• CID: 5607516
• PubChem ID: 66518203
• Update Time: 2025-06-28

Ethyl 2-amino-6,6,6-trifluorohexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-8663135
• DPBHFTVKLSKXMO-UHFFFAOYSA-N
• AKOS015933083
• 1378296-86-6
• ethyl 2-amino-6,6,6-trifluorohexanoate
• Ethyl 2-amino-6,6,6-trifluorohexanoate

• MDL： MFCD09921783
• Inchi： 1S/C8H14F3NO2/c1-2-14-7(13)6(12)4-3-5-8(9,10)11/h6H,2-5,12H2,1H3
• InChI Key： DPBHFTVKLSKXMO-UHFFFAOYSA-N
• SMILES： FC(CCCC(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 213.09766318g/mol
• Monoisotopic Mass: 213.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-6,6,6-trifluorohexanoate

Ethyl 2-amino-6,6,6-trifluorohexanoate (CAS No. 1378296-86-6): A Comprehensive Overview

Ethyl 2-amino-6,6,6-trifluorohexanoate (CAS No. 1378296-86-6) is a fluorinated carboxylate ester that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl group and amino functionality, presents a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of Ethyl 2-amino-6,6,6-trifluorohexanoate consists of a six-carbon chain with a trifluoromethyl group at the sixth carbon position and an amino group at the second carbon position. The presence of these fluorine atoms not only enhances the lipophilicity of the molecule but also influences its metabolic stability and binding affinity to biological targets. This makes it an attractive candidate for further exploration in drug discovery and material science.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance. The trifluoromethyl group, in particular, is known to improve the binding affinity of small molecules to their receptors by increasing hydrophobic interactions and reducing rotation around the carbon-fluorine bond. This structural feature has been leveraged in the design of various therapeutic agents targeting different disease pathways.

One of the most promising applications of Ethyl 2-amino-6,6,6-trifluorohexanoate is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for synthesizing novel antibiotics and anti-inflammatory agents. The amino group provides a site for further functionalization, allowing chemists to attach various pharmacophores that can enhance biological activity. For instance, derivatives of this compound have shown promising results in inhibiting bacterial enzymes that are crucial for bacterial growth and survival.

Furthermore, the unique electronic properties of fluorine atoms can be exploited to fine-tune the pharmacological profile of drug candidates. The electronegativity of fluorine leads to a partial negative charge on the carbon atom it is attached to, which can influence hydrogen bonding interactions and electronic distributions in biological systems. This has been particularly useful in designing molecules that exhibit higher selectivity and lower toxicity compared to their non-fluorinated counterparts.

Recent studies have also highlighted the role of Ethyl 2-amino-6,6,6-trifluorohexanoate in materials science. Its ability to form stable complexes with metal ions has opened up new avenues for developing advanced materials with applications in catalysis and nanotechnology. The fluorinated carboxylate group can act as a ligand for transition metals, facilitating various chemical transformations that are otherwise difficult to achieve with non-fluorinated ligands.

The synthesis of Ethyl 2-amino-6,6,6-trifluorohexanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate fluorinated ketones or aldehydes with amino acids or their derivatives. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In conclusion, Ethyl 2-amino-6,6,6-trifluorohexanoate (CAS No. 1378296-86-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an excellent scaffold for designing novel bioactive molecules with enhanced pharmacological properties. As research continues to uncover new applications for fluorinated compounds, Ethyl 2-amino-6,6,6-trifluorohexanoate is poised to play a crucial role in advancing scientific innovation across multiple disciplines.